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Compound of Interest

Compound Name: C17H13N50S3

Cat. No.: B15174265

Following a comprehensive search of scientific literature and chemical databases, we have
been unable to identify a fluorescent probe with the specific chemical formula C17H13N50S3.
This suggests that a probe with this exact elemental composition may not be described in
publicly available research or may not be a commonly used or commercially available
compound.

Our search strategy included queries for the exact chemical formula, as well as broader
searches for fluorescent probes containing structural motifs that could correspond to this
formula, such as those incorporating thiazole, triazole, and other nitrogen-sulfur heterocyclic
rings. While these searches yielded a significant amount of information on the general class of
nitrogen and sulfur-containing heterocyclic fluorescent probes, no specific data, application
notes, or experimental protocols could be linked to the formula C17H13N50S3.

It is possible that the provided chemical formula contains a typographical error, or refers to a
novel or proprietary compound not yet detailed in scientific literature.

To enable us to provide the detailed Application Notes and Protocols you require, please verify
the chemical formula. Alternatively, providing any of the following information would be highly
beneficial:

 Common name or abbreviation of the fluorescent probe.

e Chemical structure or a diagram of the molecule.
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e CAS (Chemical Abstracts Service) number.
o Areference to a research paper, patent, or manufacturer where this probe is mentioned.

Upon receiving more specific information, we will be able to conduct a targeted search and
generate the comprehensive documentation you need, including data presentation in
structured tables, detailed experimental protocols, and visualizations of relevant pathways and
workflows.

We are ready to assist you further once additional details about the fluorescent probe are
available.

 To cite this document: BenchChem. [Application Notes and Protocols for C17H13N50S3 as
a Fluorescent Probe]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15174265#c17h13n50s3-as-a-fluorescent-probe-
application]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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